molecular formula C22H18N6O2S B11062471 5-({[5-(5-methylfuran-2-yl)-1,3,4-oxadiazol-2-yl]methyl}sulfanyl)-N,4-diphenyl-4H-1,2,4-triazol-3-amine

5-({[5-(5-methylfuran-2-yl)-1,3,4-oxadiazol-2-yl]methyl}sulfanyl)-N,4-diphenyl-4H-1,2,4-triazol-3-amine

Cat. No.: B11062471
M. Wt: 430.5 g/mol
InChI Key: XLOGLUYDMGSPBC-UHFFFAOYSA-N
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Description

N-[5-({[5-(5-METHYL-2-FURYL)-1,3,4-OXADIAZOL-2-YL]METHYL}SULFANYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]-N-PHENYLAMINE is a complex organic compound that features a unique combination of functional groups, including a furan ring, an oxadiazole ring, a triazole ring, and a phenylamine moiety

Properties

Molecular Formula

C22H18N6O2S

Molecular Weight

430.5 g/mol

IUPAC Name

5-[[5-(5-methylfuran-2-yl)-1,3,4-oxadiazol-2-yl]methylsulfanyl]-N,4-diphenyl-1,2,4-triazol-3-amine

InChI

InChI=1S/C22H18N6O2S/c1-15-12-13-18(29-15)20-25-24-19(30-20)14-31-22-27-26-21(23-16-8-4-2-5-9-16)28(22)17-10-6-3-7-11-17/h2-13H,14H2,1H3,(H,23,26)

InChI Key

XLOGLUYDMGSPBC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(O1)C2=NN=C(O2)CSC3=NN=C(N3C4=CC=CC=C4)NC5=CC=CC=C5

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[5-({[5-(5-METHYL-2-FURYL)-1,3,4-OXADIAZOL-2-YL]METHYL}SULFANYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]-N-PHENYLAMINE typically involves multi-step organic reactions One common synthetic route starts with the preparation of the 5-methyl-2-furyl precursor, which is then subjected to cyclization reactions to form the 1,3,4-oxadiazole ring

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are often employed to monitor the reaction progress and ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[5-({[5-(5-METHYL-2-FURYL)-1,3,4-OXADIAZOL-2-YL]METHYL}SULFANYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]-N-PHENYLAMINE can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

    Reduction: Reduction reactions can convert the oxadiazole ring to other heterocyclic structures.

    Substitution: Nucleophilic and electrophilic substitution reactions can modify the phenylamine or triazole rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the phenylamine or triazole rings.

Scientific Research Applications

N-[5-({[5-(5-METHYL-2-FURYL)-1,3,4-OXADIAZOL-2-YL]METHYL}SULFANYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]-N-PHENYLAMINE has a wide range of scientific research applications:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

    Medicine: Explored for its potential therapeutic effects in treating various diseases.

    Industry: Utilized in the development of advanced materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of N-[5-({[5-(5-METHYL-2-FURYL)-1,3,4-OXADIAZOL-2-YL]METHYL}SULFANYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]-N-PHENYLAMINE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exerting anticancer effects.

Comparison with Similar Compounds

Similar Compounds

  • **N-[5-({[5-(5-METHYL-2-FURYL)-1,3,4-OXADIAZOL-2-YL]METHYL}SULFANYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]-N-METHYLAMINE
  • **N-[5-({[5-(5-METHYL-2-FURYL)-1,3,4-OXADIAZOL-2-YL]METHYL}SULFANYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]-N-ETHYLAMINE

Uniqueness

N-[5-({[5-(5-METHYL-2-FURYL)-1,3,4-OXADIAZOL-2-YL]METHYL}SULFANYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]-N-PHENYLAMINE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for versatile modifications, making it a valuable compound for various applications in research and industry.

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